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Compound of Interest

Compound Name: Zinc nitrate hexahydrate

Cat. No.: B156634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of zinc nitrate hexahydrate, from its

historical context and discovery to its detailed physicochemical properties, synthesis, and

applications, with a particular focus on its role in the development of zinc oxide nanoparticles

for biomedical applications.

Discovery and History
While zinc has been known in various forms for millennia, with Indian metallurgists isolating it

before 1000 BC and Andreas Marggraf recognizing it as a distinct element in 1746, the specific

discovery of zinc nitrate hexahydrate is not attributed to a single individual or a singular

event.[1] Its synthesis is a result of the foundational principles of acid-base chemistry that were

being established in the late 18th and early 19th centuries.

The preparation of zinc nitrate is a straightforward reaction between zinc metal, zinc oxide, or

zinc carbonate and nitric acid.[2][3] Given the common availability of nitric acid and the known

reactivity of metals with acids during that period, it is highly probable that zinc nitrate was

synthesized and observed by numerous chemists and apothecaries. Early chemical literature of

the 19th century began to systematically document the properties of such inorganic salts. The

hexahydrate form, being the common crystalline structure under normal conditions, would have

been the most frequently encountered and studied form of this salt.[2]
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The scientific study of zinc compounds gained significant momentum in the 19th century. While

much of the early focus was on organometallic zinc compounds, the characterization and

application of inorganic zinc salts like zinc nitrate were also progressing, particularly in fields

such as dyeing and medicine.[4] In modern times, particularly with the rise of nanotechnology,

research interest in zinc nitrate hexahydrate has surged due to its role as a key precursor in

the synthesis of zinc oxide (ZnO) nanostructures.[5]

Physicochemical Properties
Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) is a colorless, crystalline solid that is highly

deliquescent, meaning it readily absorbs moisture from the air.[2][6] It is highly soluble in both

water and alcohol.[2]

Quantitative Data Summary
Property Value References

Chemical Formula Zn(NO₃)₂·6H₂O [2]

Molar Mass 297.49 g/mol [2]

Appearance
Colorless, deliquescent

crystals
[2]

Density 2.065 g/cm³ [2]

Melting Point 36.4 °C [2]

Boiling Point Decomposes at ~125 °C [2]

Solubility in Water 184.3 g/100 mL at 20 °C [2]

Crystal Structure Orthorhombic [7]

Experimental Protocols
Synthesis of Zinc Nitrate Hexahydrate
This protocol describes the laboratory synthesis of zinc nitrate hexahydrate from zinc oxide

and nitric acid.

Materials:
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Zinc oxide (ZnO) powder

Concentrated nitric acid (HNO₃, ~68%)

Distilled water

Beaker

Glass stirring rod

Hot plate

Crystallizing dish

Buchner funnel and filter paper

Desiccator

Procedure:

Carefully add a stoichiometric amount of zinc oxide powder in small portions to a beaker

containing a calculated volume of diluted nitric acid while stirring continuously. The reaction

is exothermic.

Continue adding zinc oxide until a slight excess is present to ensure all the nitric acid has

reacted.

Gently heat the solution on a hot plate to facilitate the reaction and dissolve any remaining

reactants.

Filter the hot solution to remove any unreacted zinc oxide.

Transfer the clear filtrate to a crystallizing dish and allow it to cool slowly to room

temperature.

Colorless crystals of zinc nitrate hexahydrate will form.

Collect the crystals by vacuum filtration using a Buchner funnel.
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Wash the crystals with a small amount of ice-cold distilled water to remove any impurities.

Dry the crystals in a desiccator over a suitable drying agent.

Characterization: Titration for Zinc Concentration
This protocol outlines the determination of zinc concentration in a zinc nitrate solution using a

complexometric titration with EDTA.

Materials:

Zinc nitrate solution of unknown concentration

Standardized EDTA (ethylenediaminetetraacetic acid) solution (e.g., 0.1 M)

Buffer solution (pH 10, ammonia-ammonium chloride buffer)

Eriochrome Black T indicator

Burette

Pipette

Erlenmeyer flask

Procedure:

Pipette a known volume of the zinc nitrate solution into an Erlenmeyer flask.

Dilute the solution with distilled water.

Add a sufficient amount of the pH 10 buffer solution.

Add a few drops of the Eriochrome Black T indicator. The solution will turn wine-red.

Titrate the solution with the standardized EDTA solution from the burette until the color

changes from wine-red to a distinct blue.

Record the volume of EDTA solution used.
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Calculate the concentration of zinc in the original solution using the stoichiometry of the

reaction between zinc and EDTA (1:1 molar ratio).

Synthesis of Zinc Oxide Nanoparticles
This protocol details the precipitation method for synthesizing zinc oxide nanoparticles using

zinc nitrate hexahydrate as a precursor.

Materials:

Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

Sodium hydroxide (NaOH)

Distilled water

Beakers

Magnetic stirrer with hot plate

Centrifuge

Drying oven

Furnace for calcination

Procedure:

Prepare an aqueous solution of zinc nitrate hexahydrate (e.g., 0.1 M).

Prepare an aqueous solution of sodium hydroxide (e.g., 0.2 M).

While vigorously stirring the zinc nitrate solution, add the sodium hydroxide solution

dropwise. A white precipitate of zinc hydroxide (Zn(OH)₂) will form.

Continue stirring the mixture for a set period (e.g., 2 hours) to ensure a complete reaction.

Collect the precipitate by centrifugation.
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Wash the precipitate several times with distilled water and then with ethanol to remove any

unreacted precursors and byproducts.

Dry the precipitate in an oven at a moderate temperature (e.g., 80 °C) to form a powder.

Calcine the dried powder in a furnace at a high temperature (e.g., 400-600 °C) to convert the

zinc hydroxide into zinc oxide nanoparticles. The temperature and duration of calcination can

be varied to control the particle size and crystallinity.[8]

Role in Drug Development: Precursor to Zinc Oxide
Nanoparticles
Zinc nitrate hexahydrate plays a crucial role in drug development, primarily as a precursor for

the synthesis of zinc oxide (ZnO) nanoparticles.[9] ZnO nanoparticles are of significant interest

in the biomedical field due to their unique properties, including biocompatibility, antimicrobial

activity, and potential for targeted drug delivery.[10][11]

Zinc Oxide Nanoparticles in Drug Delivery
ZnO nanoparticles can be functionalized and loaded with various therapeutic agents, such as

anticancer drugs.[11] Their small size allows them to potentially accumulate in tumor tissues

through the enhanced permeability and retention (EPR) effect. Furthermore, the surface of ZnO

nanoparticles can be modified with targeting ligands to enhance their specificity for cancer

cells, thereby reducing systemic toxicity.[10] The release of the drug can often be triggered by

the acidic microenvironment of tumors, leading to a controlled and targeted therapeutic effect.

[10]

Antimicrobial Applications
ZnO nanoparticles exhibit broad-spectrum antimicrobial activity against a variety of bacteria,

fungi, and viruses.[12] This property is being explored for various applications, including the

development of new antimicrobial agents to combat antibiotic-resistant pathogens.

The primary mechanism of the antimicrobial action of ZnO nanoparticles is believed to be the

generation of reactive oxygen species (ROS), such as hydroxyl radicals (•OH), superoxide

anions (O₂⁻), and hydrogen peroxide (H₂O₂).[12] These ROS induce oxidative stress, leading

to damage of cellular components like lipids, proteins, and DNA, ultimately resulting in
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microbial cell death.[12][13] Additionally, the release of Zn²⁺ ions from the nanoparticles can

disrupt cellular processes and contribute to the antimicrobial effect.[12]
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Caption: Workflow for the synthesis of zinc nitrate hexahydrate.
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Caption: Experimental workflow for ZnO nanoparticle synthesis.
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Antimicrobial Mechanism of ZnO Nanoparticles
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Caption: Signaling pathway of ZnO nanoparticle antimicrobial action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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